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Compound of Interest

Compound Name: 3-Ethoxypropylamine

Cat. No.: B153944

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key physical properties of 3-
Ethoxypropylamine, specifically its boiling and flash points. The information herein is curated
for professionals in research and development who require precise data for experimental
design, safety protocols, and process optimization.

Physical Property Data

The boiling and flash points are critical parameters for the safe handling, storage, and
application of 3-Ethoxypropylamine in a laboratory or industrial setting. The following table
summarizes these properties as reported in the scientific literature.

Physical Property Value Units
Boiling Point 135-138 °C
Flash Point 33-38 °C

Note: The flash point has been determined using the DIN 51755 Part 1 standard, a closed-cup
method.[1][2][3]

Experimental Protocols
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While specific experimental protocols for determining the physical properties of 3-
Ethoxypropylamine are not detailed in the readily available literature, standard methodologies
for amines and other organic compounds are applicable.

Boiling Point Determination:

The boiling point of a liquid is the temperature at which its vapor pressure equals the
surrounding atmospheric pressure. For a primary amine like 3-Ethoxypropylamine, several
methods can be employed for accurate determination:

« Distillation Method: A simple or fractional distillation apparatus can be used. The liquid is
heated, and the temperature at which the vapor phase is in equilibrium with the liquid phase,
as measured by a thermometer placed in the vapor path, is recorded as the boiling point.[4]

e Thiele Tube Method: This is a micro-scale method that requires a small amount of the
sample. The sample is heated in a small tube along with an inverted capillary tube. The
boiling point is the temperature at which a rapid and continuous stream of bubbles emerges
from the capillary tube.[4]

o Reflux Method: A reflux setup, where the vapor is condensed and returned to the boiling
liquid, can also be used. A thermometer placed in the vapor phase below the condenser will
register a stable temperature corresponding to the boiling point.[4]

Flash Point Determination:

The flash point is the lowest temperature at which a liquid gives off enough vapor to ignite in
the presence of an ignition source. For a flammable liquid such as 3-Ethoxypropylamine,
closed-cup methods are commonly used to ensure a controlled and safe measurement.

o Closed-Cup Methods (e.g., Pensky-Martens, Abel, Setaflash): The sample is heated in a
closed container, and an ignition source is periodically introduced into the vapor space.[5][6]
The temperature at which a flash is observed is recorded as the flash point. The specific
apparatus, such as those conforming to ASTM D93 (Pensky-Martens) or DIN 51755,
provides standardized procedures for heating rate and introduction of the ignition source.[1]
[2][3][7] Automated closed-cup testers are also frequently used for precision and safety.[5][7]
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Logical Relationship of Physical Properties

The boiling and flash points of a substance are intrinsically linked to its volatility and
flammability. The following diagram illustrates this relationship for 3-Ethoxypropylamine.
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Caption: Relationship between heating, vapor pressure, flash point, and boiling point.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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